Cas no 60734-82-9 (Oxetane;heptadecahydrate)
Oxetane;heptadecahydrate structure
Product Name:Oxetane;heptadecahydrate
CAS No:60734-82-9
MF:C3H40O18
MW:364.338905334473
CID:2834941
PubChem ID:71374093
Update Time:2025-04-21
Oxetane;heptadecahydrate Chemical and Physical Properties
Names and Identifiers
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- Oxetane--water (1/17)
- DTXSID60796891
- 60734-82-9
- Oxetane;heptadecahydrate
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- Inchi: 1S/C3H6O.17H2O/c1-2-4-3-1;;;;;;;;;;;;;;;;;/h1-3H2;17*1H2
- InChI Key: MPJNXQIKJUVYOX-UHFFFAOYSA-N
- SMILES: O1CCC1.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O
Computed Properties
- Exact Mass: 364.22146442Da
- Monoisotopic Mass: 364.22146442Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 17
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 17.2
- Covalently-Bonded Unit Count: 18
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.2Ų
Oxetane;heptadecahydrate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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